Cas no 2680724-16-5 (benzyl N-(6-bromo-3-sulfamoylpyridin-2-yl)carbamate)

• Product Name: benzyl N-(6-bromo-3-sulfamoylpyridin-2-yl)carbamate
• CAS No: 2680724-16-5
• MF: C₁₃H₁₂BrN₃O₄S
• MW: 386.221080780029
• CID: 5979542
• PubChem ID: 165924819
• Update Time: 2025-10-30

benzyl N-(6-bromo-3-sulfamoylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680724-16-5
• EN300-28302284
• benzyl N-(6-bromo-3-sulfamoylpyridin-2-yl)carbamate

• Inchi： 1S/C13H12BrN3O4S/c14-11-7-6-10(22(15,19)20)12(16-11)17-13(18)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,15,19,20)(H,16,17,18)
• InChI Key： JLCIQECNESJFRG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)NC(=O)OCC1C=CC=CC=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 384.97319g/mol
• Monoisotopic Mass: 384.97319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 120Ų

Additional information on benzyl N-(6-bromo-3-sulfamoylpyridin-2-yl)carbamate

Comprehensive Overview of Benzyl N-(6-Bromo-3-sulfamoylpyridin-2-yl)carbamate (CAS No. 2680724-16-5)

Benzyl N-(6-bromo-3-sulfamoylpyridin-2-yl)carbamate (CAS No. 2680724-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and sulfamoyl functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the bromo substitution and carbamate linkage, make it a versatile building block for drug discovery and development.

The growing interest in sulfonamide-based compounds like benzyl N-(6-bromo-3-sulfamoylpyridin-2-yl)carbamate stems from their broad applications in medicinal chemistry. Researchers are particularly intrigued by its potential role in designing enzyme inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. Recent studies highlight its relevance in targeting carbonic anhydrases and kinases, which are pivotal in treating diseases such as cancer and metabolic disorders.

From a synthetic perspective, CAS 2680724-16-5 exemplifies the convergence of heterocyclic chemistry and functional group manipulation. Its 6-bromo-3-sulfamoylpyridine scaffold offers multiple sites for further derivatization, enabling the creation of diverse molecular libraries. This adaptability is crucial for high-throughput screening campaigns, where structure-activity relationship (SAR) studies drive lead optimization.

In the context of green chemistry, the synthesis and application of benzyl N-(6-bromo-3-sulfamoylpyridin-2-yl)carbamate are being reevaluated to minimize environmental impact. Innovations such as catalytic bromination and solvent-free reactions are being explored to enhance the sustainability of its production. These advancements resonate with the pharmaceutical industry's shift toward eco-friendly methodologies.

The compound's physicochemical properties, including its solubility and stability, are frequently discussed in academic forums. Understanding these parameters is essential for formulating drug delivery systems and improving bioavailability. Computational tools like molecular docking and QSAR modeling are increasingly employed to predict its behavior in biological systems, reducing reliance on empirical testing.

Market trends indicate a rising demand for high-purity intermediates like CAS 2680724-16-5, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Quality control measures, such as HPLC and NMR analysis, ensure compliance with regulatory standards, addressing concerns about impurity profiling in active pharmaceutical ingredients (APIs).

In summary, benzyl N-(6-bromo-3-sulfamoylpyridin-2-yl)carbamate represents a nexus of innovation in synthetic and medicinal chemistry. Its multifaceted applications, coupled with ongoing research into sustainable production, position it as a compound of enduring scientific and industrial relevance.